Cas no 2694732-51-7 (N-methyl-3-2-(pyrrolidin-1-yl)ethoxyaniline)

• Product Name: N-methyl-3-2-(pyrrolidin-1-yl)ethoxyaniline
• CAS No: 2694732-51-7
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5614165
• PubChem ID: 146711642
• Update Time: 2025-05-26

N-methyl-3-2-(pyrrolidin-1-yl)ethoxyaniline Chemical and Physical Properties

Names and Identifiers

• EN300-33048030
• 2694732-51-7
• N-methyl-3-[2-(pyrrolidin-1-yl)ethoxy]aniline
• N-methyl-3-2-(pyrrolidin-1-yl)ethoxyaniline

• Inchi： 1S/C13H20N2O/c1-14-12-5-4-6-13(11-12)16-10-9-15-7-2-3-8-15/h4-6,11,14H,2-3,7-10H2,1H3
• InChI Key： RBWOMXVLDNVPFV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)NC)CCN1CCCC1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.5Ų

Additional information on N-methyl-3-2-(pyrrolidin-1-yl)ethoxyaniline

Introduction to N-methyl-3-2-(pyrrolidin-1-yl)ethoxyaniline (CAS No. 2694732-51-7)

N-methyl-3-2-(pyrrolidin-1-yl)ethoxyaniline, with the chemical identifier CAS No. 2694732-51-7, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The structural features of N-methyl-3-2-(pyrrolidin-1-yl)ethoxyaniline include a pyrrolidine moiety and an anilino group, which are known to contribute to its pharmacological properties.

The synthesis of N-methyl-3-2-(pyrrolidin-1-yl)ethoxyaniline involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The presence of the pyrrolidinyl group enhances the compound's solubility and bioavailability, which are critical factors in drug design. Additionally, the anilino group provides a site for further functionalization, allowing for the development of derivatives with enhanced therapeutic profiles.

In recent years, there has been a growing interest in exploring the potential of N-methyl-3-2-(pyrrolidin-1-yl)ethoxyaniline in various therapeutic areas. One of the most notable areas of research is its application in the treatment of neurological disorders. Studies have shown that compounds with similar structural motifs can interact with neurotransmitter receptors, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The pyrrolidine ring, in particular, has been identified as a key pharmacophore in many drugs targeting central nervous system disorders.

The pharmacokinetic properties of N-methyl-3-2-(pyrrolidin-1-yl)ethoxyaniline are also of great interest. Research indicates that this compound exhibits good oral bioavailability and a favorable metabolic profile, which are essential characteristics for any potential therapeutic agent. Furthermore, its ability to cross the blood-brain barrier suggests that it may be effective in treating central nervous system disorders directly.

Another area where N-methyl-3-2-(pyrrolidin-1-yl)ethoxyaniline shows promise is in oncology. Preliminary studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The anilino group, in particular, has been identified as a critical moiety for these interactions. These findings have opened up new avenues for research into novel anticancer agents based on similar structural scaffolds.

The synthetic routes to N-methyl-3-2-(pyrrolidin-1-yl)ethoxyaniline have been optimized to ensure high yield and purity, making it a viable candidate for further preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity.

In conclusion, N-methyl-3-2-(pyrrolidin-1-yl)ethoxyaniline (CAS No. 2694732-51-7) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development in various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel drugs.